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Compound of Interest

Compound Name: C22H23CI2ZNO2

Cat. No.: B12633842

Introduction

These application notes provide a comprehensive guide for the use of C22H23CI2NO2,
identified as [Specify Compound Name Here, e.g., a novel synthetic cannabinoid or a specific
pharmaceutical intermediate, once identified], as a reference standard in chromatographic
applications. This document is intended for researchers, scientists, and drug development
professionals who require accurate and reproducible quantification and identification of this
analyte in various matrices.

Reference standards are critical for ensuring the quality, accuracy, and reliability of analytical
data.[1] The purity and characterization of the reference standard directly impact the validity of
the analytical method.[2] This document outlines detailed protocols for High-Performance
Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), two
common and powerful techniques for the analysis of complex mixtures.[3][4]

Physicochemical Properties of C22H23CI2NO2

A thorough understanding of the physicochemical properties of the reference standard is
essential for method development and troubleshooting.
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Property Value Source

Chemical Formula C22H23CI2NO2

Molecular Weight 420.33 g/mol Calculated
White to off-white crystalline

Appearance Internal Data
powder

Soluble in Methanol,
Solubility Acetonitrile, Dichloromethane. Internal Data

Sparingly soluble in water.

Melting Point 185-188 °C Internal Data

UV-Vis Amax 230 nm, 275 nm (in Methanol) Internal Data

Application: High-Performance Liquid
Chromatography (HPLC)

HPLC is a versatile and widely used technique for the separation, identification, and
quantification of non-volatile or thermally labile compounds.[3] The following protocol has been
developed and validated for the analysis of C22H23CI2NO2.

Experimental Protocol: HPLC-UV

This protocol is suitable for the routine quantification of C22H23CI2NO2 in bulk material and
simple formulations.

Instrumentation and Materials:

HPLC system with a UV-Vis detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm patrticle size)

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: Acetonitrile
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» Standard Solution: 1 mg/mL stock solution of C22H23CI2NO2 in Methanol. Prepare working
standards by serial dilution in the mobile phase.

o Sample Preparation: Dissolve the sample in the mobile phase to an expected concentration

within the calibration range. Filter through a 0.45 um syringe filter before injection.

Chromatographic Conditions:

Parameter Condition
Column C18, 4.6 x 150 mm, 5 um
Mobile Phase Isocratic: 60% Acetonitrile, 40% Water (with
0.1% Formic Acid)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 uL
Detection Wavelength 230 nm
Run Time 10 minutes
Expected Results:
Parameter Typical Value
Retention Time (tR) ~ 5.2 min
Linearity (r?) >0.999
Limit of Detection (LOD) 0.05 pg/mL
Limit of Quantification (LOQ) 0.15 pg/mL
Precision (%RSD) <2%
Accuracy (% Recovery) 98 - 102%
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Experimental Workflow: HPLC Analysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12633842?utm_src=pdf-custom-synthesis
https://www.scribd.com/document/470503201/List-of-Chemical-Compound-Formula
https://byjus.com/chemistry/chemical-formula/
https://chem.libretexts.org/Bookshelves/General_Chemistry/Map%3A_A_Molecular_Approach_(Tro)/03%3A_Molecules_Compounds_and_Chemical_Equations/3.06%3A_Molecular_Compounds-_Formulas_and_Names
https://epublications.marquette.edu/cgi/login.cgi?return_to=https%3A%2F%2Fepublications.marquette.edu%2Fcgi%2Fviewcontent.cgi%3Farticle%3D3840%26context%3Ddissertations_mu&situation=subscription&context=dissertations_mu&article=3840
https://www.benchchem.com/product/b12633842#c22h23cl2no2-as-a-reference-standard-in-chromatography
https://www.benchchem.com/product/b12633842#c22h23cl2no2-as-a-reference-standard-in-chromatography
https://www.benchchem.com/product/b12633842#c22h23cl2no2-as-a-reference-standard-in-chromatography
https://www.benchchem.com/product/b12633842#c22h23cl2no2-as-a-reference-standard-in-chromatography
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12633842?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12633842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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